Cas no 2229269-58-1 (4-amino-4-(6-chloropyridin-3-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(6-chloropyridin-3-yl)cyclohexan-1-ol
• CAS No: 2229269-58-1
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 6082968
• PubChem ID: 165699148
• Update Time: 2025-05-22

4-amino-4-(6-chloropyridin-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(6-chloropyridin-3-yl)cyclohexan-1-ol
• EN300-1982449
• 2229269-58-1

• Inchi： 1S/C11H15ClN2O/c12-10-2-1-8(7-14-10)11(13)5-3-9(15)4-6-11/h1-2,7,9,15H,3-6,13H2
• InChI Key： CPPPKMSIJFOVAV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 4-amino-4-(6-chloropyridin-3-yl)cyclohexan-1-ol

4-Amino-4-(6-Chloropyridin-3-Yl)cyclohexan-1-Ol: A Comprehensive Overview

4-Amino-4-(6-chloropyridin-3-yl)cyclohexan-1-ol is a complex organic compound with the CAS number 2229269-58-1. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclohexanol backbone substituted with an amino group and a 6-chloropyridin-3-yl moiety, which contributes to its diverse chemical reactivity and biological activity.

The synthesis of 4-amino-4-(6-chloropyridin-3-yl)cyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral cyclohexanol core, which is crucial for the compound's stereochemical properties. Researchers have also explored various coupling reactions to introduce the amino group and the chloropyridine substituent, ensuring high yields and purity.

From a pharmacological perspective, 4-amino-4-(6-chloropyridin-3-yl)cyclohexan-1-ol has shown promising results in preclinical studies. Its ability to modulate key cellular pathways makes it a potential candidate for treating various diseases, including cancer and neurodegenerative disorders. For instance, studies have demonstrated that this compound can inhibit specific kinases involved in tumor growth and metastasis, highlighting its therapeutic potential.

The structural versatility of 4-amino-cyclohexanols like this compound allows for extensive chemical modification, enabling researchers to optimize its pharmacokinetic properties. Recent research has focused on improving its bioavailability by modifying the substituents on the pyridine ring or altering the stereochemistry of the cyclohexanol core. These modifications have led to derivatives with enhanced solubility and reduced toxicity, bringing them closer to clinical trials.

In terms of applications, chloropyridine derivatives such as this compound are being investigated for their role in drug delivery systems. Their ability to form stable complexes with biomolecules makes them ideal candidates for targeted drug delivery. Additionally, their photostability and fluorescence properties have opened avenues for their use in diagnostic imaging techniques.

Looking ahead, the development of cyclohexanol-based compounds like 4-amino-cyclohexanols is expected to continue at a rapid pace. With ongoing research into their mechanisms of action and therapeutic applications, these compounds are poised to play a significant role in the future of medicinal chemistry. Their unique combination of structural diversity and biological activity ensures that they will remain a focal point for both academic and industrial research.